Cas no 78993-24-5 (Benzamide, 2-(acetylamino)-3,5-dibromo-N-phenyl-)

• Product Name: Benzamide, 2-(acetylamino)-3,5-dibromo-N-phenyl-
• CAS No: 78993-24-5
• MF: C₁₅H₁₂Br₂N₂O₂
• MW: 412.075982093811
• CID: 533563
• PubChem ID: 12753538
• Update Time: 2025-04-19

Benzamide, 2-(acetylamino)-3,5-dibromo-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-(acetylamino)-3,5-dibromo-N-phenyl-
• 2-acetamido-3,5-dibromo-N-phenylbenzamide
• DTXSID90508964
• 78993-24-5

• Inchi： 1S/C15H12Br2N2O2/c1-9(20)18-14-12(7-10(16)8-13(14)17)15(21)19-11-5-3-2-4-6-11/h2-8H,1H3,(H,18,20)(H,19,21)
• InChI Key： MZEWLJURQFQSKE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(NC2C=CC=CC=2)=O)=C1NC(C)=O)Br

Computed Properties

• Exact Mass: 411.92450g/mol
• Monoisotopic Mass: 409.92655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58.2Ų